2-(3-Bromo-5,7-difluoroquinolin-6-yl)acetic acid
Cat. No. B8684085
M. Wt: 302.07 g/mol
InChI Key: LHPWFLXZWVOOLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08071581B2
Procedure details
A suspension of (3-bromo-5,7-difluoro-quinolin-6-yl)-acetic acid methyl ester (10.0 g, 31.6 mmol) in 48 mL of aqueous NaOH (2N) was heated to reflux for 2 hrs then cooled to r.t. The mixture was washed with dichloromethane (50 mL×2) and the aqueous phase acidified with 5N hydrochloric acid to pH 4. The white precipitate was collected via filtration, washed with water and dried. 9.6 g of the title compound was obtained as white powder in 100% yield. 1H NMR (DMSO-d6): δ 12.87 (s, 1H), 9.05 (s, 1H), 8.76 (s, 1H), 7.75˜7.79 (d, 1H), 3.87 (s, 2H).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Yield
100%
Identifiers
|
REACTION_CXSMILES
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C[O:2][C:3](=[O:18])[CH2:4][C:5]1[C:6]([F:17])=[C:7]2[C:12](=[CH:13][C:14]=1[F:15])[N:11]=[CH:10][C:9]([Br:16])=[CH:8]2>[OH-].[Na+]>[Br:16][C:9]1[CH:10]=[N:11][C:12]2[C:7]([CH:8]=1)=[C:6]([F:17])[C:5]([CH2:4][C:3]([OH:18])=[O:2])=[C:14]([F:15])[CH:13]=2 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(CC=1C(=C2C=C(C=NC2=CC1F)Br)F)=O
|
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Name
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|
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Quantity
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48 mL
|
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Type
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solvent
|
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Smiles
|
[OH-].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 hrs
|
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Duration
|
2 h
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WASH
|
Type
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WASH
|
|
Details
|
The mixture was washed with dichloromethane (50 mL×2)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The white precipitate was collected via filtration
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WASH
|
Type
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WASH
|
|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=NC2=CC(=C(C(=C2C1)F)CC(=O)O)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.6 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
